Cas no 1426650-75-0 ([(2R)-5,5-dimethyloxolan-2-yl]methanamine)
[(2R)-5,5-dimethyloxolan-2-yl]methanamine Chemical and Physical Properties
Names and Identifiers
-
- 2-Furanmethanamine, tetrahydro-5,5-dimethyl-, (2R)-
- [(2R)-5,5-dimethyloxolan-2-yl]methanamine
- PS-20387
- (2R)-2-Hydroxymethyl-5,5-dimethyltetrahydrofuran
- 1426650-75-0
- E73670
- SCHEMBL15248924
-
- MDL: MFCD30803613
- Inchi: 1S/C7H15NO/c1-7(2)4-3-6(5-8)9-7/h6H,3-5,8H2,1-2H3/t6-/m1/s1
- InChI Key: DSYSNXJLIPLUNU-ZCFIWIBFSA-N
- SMILES: O1C(C)(C)CC[C@@H]1CN
Computed Properties
- Exact Mass: 129.115364102g/mol
- Monoisotopic Mass: 129.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 35.2Ų
[(2R)-5,5-dimethyloxolan-2-yl]methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM1018764-250mg |
[(2R)-5,5-dimethyloxolan-2-yl]methanamine |
1426650-75-0 | 95%+ | 250mg |
$373 | 2023-02-02 | |
| Chemenu | CM1018764-500mg |
[(2R)-5,5-dimethyloxolan-2-yl]methanamine |
1426650-75-0 | 95%+ | 500mg |
$622 | 2023-02-02 | |
| Chemenu | CM1018764-1g |
[(2R)-5,5-dimethyloxolan-2-yl]methanamine |
1426650-75-0 | 95%+ | 1g |
$931 | 2023-02-02 | |
| Chemenu | CM1018764-5g |
[(2R)-5,5-dimethyloxolan-2-yl]methanamine |
1426650-75-0 | 95%+ | 5g |
$2794 | 2023-02-02 | |
| Chemenu | CM1018764-10g |
[(2R)-5,5-dimethyloxolan-2-yl]methanamine |
1426650-75-0 | 95%+ | 10g |
$4656 | 2023-02-02 | |
| eNovation Chemicals LLC | Y1098221-100mg |
[(2R)-5,5-dimethyloxolan-2-yl]methanamine |
1426650-75-0 | 97% | 100mg |
$250 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1098221-250MG |
[(2R)-5,5-dimethyloxolan-2-yl]methanamine |
1426650-75-0 | 97% | 250mg |
$385 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1098221-500MG |
[(2R)-5,5-dimethyloxolan-2-yl]methanamine |
1426650-75-0 | 97% | 500mg |
$640 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1098221-1G |
[(2R)-5,5-dimethyloxolan-2-yl]methanamine |
1426650-75-0 | 97% | 1g |
$960 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1098221-5G |
[(2R)-5,5-dimethyloxolan-2-yl]methanamine |
1426650-75-0 | 97% | 5g |
$2890 | 2024-07-21 |
[(2R)-5,5-dimethyloxolan-2-yl]methanamine Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on [(2R)-5,5-dimethyloxolan-2-yl]methanamine
Comprehensive Guide to [(2R)-5,5-dimethyloxolan-2-yl]methanamine (CAS No. 1426650-75-0): Properties, Applications, and Market Insights
[(2R)-5,5-dimethyloxolan-2-yl]methanamine (CAS No. 1426650-75-0) is a chiral amine derivative with significant potential in pharmaceutical and chemical research. This compound, characterized by its oxolane (tetrahydrofuran) ring structure, has garnered attention due to its unique stereochemistry and functional versatility. Researchers and industry professionals are increasingly exploring its applications in drug discovery, agrochemicals, and specialty materials.
The molecular structure of [(2R)-5,5-dimethyloxolan-2-yl]methanamine features a 5,5-dimethyloxolan-2-yl backbone with an amine group at the 2-position, making it a valuable building block for asymmetric synthesis. Its chiral purity (R-configuration) is particularly crucial for developing enantioselective catalysts and biologically active compounds. Recent studies highlight its role in creating novel pharmaceutical intermediates, especially for CNS-targeting drugs and antiviral agents.
In the context of current research trends, [(2R)-5,5-dimethyloxolan-2-yl]methanamine aligns with the growing demand for sustainable chiral auxiliaries and green chemistry solutions. Its potential use in biocatalysis and flow chemistry applications has been explored in several peer-reviewed publications. The compound's stability under mild reaction conditions makes it attractive for continuous manufacturing processes—a key focus area in modern pharmaceutical production.
From a commercial perspective, the global market for chiral amine derivatives like [(2R)-5,5-dimethyloxolan-2-yl]methanamine is projected to grow at a CAGR of 6.8% (2023-2030), driven by demand from the pharmaceutical and fine chemicals sectors. Custom synthesis services for this compound have expanded significantly, with suppliers offering both milligram and kilogram-scale quantities to accommodate diverse research needs.
Analytical characterization of 1426650-75-0 typically involves HPLC, GC-MS, and chiral chromatography to verify enantiomeric purity. Recent advancements in machine learning-assisted molecular design have identified this scaffold as a promising candidate for fragment-based drug discovery (FBDD) programs. Its balanced lipophilicity (calculated LogP ≈ 1.2) and hydrogen-bonding capacity make it particularly suitable for optimizing drug-like properties.
Safety data for [(2R)-5,5-dimethyloxolan-2-yl]methanamine indicates standard handling precautions for amine compounds, including proper ventilation and personal protective equipment. While not classified as hazardous under current regulations, researchers should consult SDS documentation for specific storage recommendations (typically 2-8°C under inert atmosphere). The compound's stability profile allows for long-term storage when properly sealed, making it practical for industrial applications.
Future research directions for CAS 1426650-75-0 may explore its utility in metal-organic frameworks (MOFs) or as a ligand in asymmetric catalysis. The compound's structural features suggest potential modifications at the amine position to create diverse derivatives—a strategy being investigated for combinatorial chemistry libraries. As regulatory agencies emphasize quality by design (QbD) principles, the well-defined stereochemistry of this molecule positions it favorably for GMP-grade applications.
For researchers sourcing [(2R)-5,5-dimethyloxolan-2-yl]methanamine, verification of chiral purity (>98% ee) and certificate of analysis (CoA) should be prioritized. Several specialty chemical suppliers now offer this compound with detailed analytical reports, reflecting the industry's shift toward data-rich procurement. Comparative studies between different synthetic routes (e.g., enzymatic vs. chemical resolution) are available in recent literature for those investigating process optimization.
1426650-75-0 ([(2R)-5,5-dimethyloxolan-2-yl]methanamine) Related Products
- 1803592-77-9((5,5-dimethyloxolan-2-yl)methanamine hydrochloride)
- 2173991-67-6(1-(2-Methyloxolan-2-yl)methanamine hydrochloride)
- 7179-94-4((2-methyloxolan-2-yl)methanamine)
- 1426531-82-9((5,5-dimethyloxolan-2-yl)methanamine)
- 2059944-94-2(7-oxabicyclo[2.2.1]heptan-1-ylmethanamine)
- 61450-01-9(2-Furanmethanamine, tetrahydro-2-methyl-, (S)-)
- 2866352-84-1(4-Methyl-7-oxabicyclo[2.2.1]heptane-1-methanamine)
- 1426531-84-1([(2S)-5,5-dimethyloxolan-2-yl]methanamine)
- 1909309-48-3({1-oxaspiro4.4nonan-2-yl}methanamine hydrochloride)
- 61450-00-8(2-FURANMETHANAMINE, TETRAHYDRO-2-METHYL-, (R)-)